Cas no 884336-38-3 (L-Leucine, L-prolyl-L-prolyl-L-tyrosyl-)

• Product Name: L-Leucine, L-prolyl-L-prolyl-L-tyrosyl-
• CAS No: 884336-38-3
• MF: C₂₅H₃₆N₄O₆
• MW: 488.576546669006
• CID: 4290324
• PubChem ID: 91936848
• Update Time: 2025-06-12

L-Leucine, L-prolyl-L-prolyl-L-tyrosyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-prolyl-L-prolyl-L-tyrosyl-
• TETRAPEPTIDE-11
• (2S)-2-[[(2S)-3-(4-hydroxyphenyl)-2-[[(2S)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]propanoyl]amino]-4-methylpentanoic acid
• Q0048FR38J
• Pro-pro-tyr-leu
• Tetrapeptide-11 [INCI]
• Q27286825
• UNII-Q0048FR38J
• 884336-38-3

• Inchi： 1S/C25H36N4O6/c1-15(2)13-20(25(34)35)28-22(31)19(14-16-7-9-17(30)10-8-16)27-23(32)21-6-4-12-29(21)24(33)18-5-3-11-26-18/h7-10,15,18-21,26,30H,3-6,11-14H2,1-2H3,(H,27,32)(H,28,31)(H,34,35)/t18-,19-,20-,21-/m0/s1
• InChI Key： ISJKIHHTPAQLLW-TUFLPTIASA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@@H]1CCCN1C(=O)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 488.26348488Da
• Monoisotopic Mass: 488.26348488Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 148Ų

Additional information on L-Leucine, L-prolyl-L-prolyl-L-tyrosyl-

Professional Introduction to Compound with CAS No. 884336-38-3 and Product Name: L-Leucine, L-prolyl-L-prolyl-L-tyrosyl-

Compound with the CAS number 884336-38-3 and the product name L-Leucine, L-prolyl-L-prolyl-L-tyrosyl- represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, characterized by its specific amino acid sequence, has garnered attention due to its potential applications in various therapeutic and nutraceutical contexts. The precise arrangement of L-Leucine, L-prolyl, and L-tyrosyl residues within its structure imparts unique biochemical properties that make it a subject of intense study.

The compound’s molecular structure is a testament to the intricate balance required in peptide synthesis. The sequence L-Leucine, L-prolyl-L-prolyl-L-tyrosyl- is not merely a random assembly of amino acids but rather a carefully designed chain that influences its biological activity. Leucine, as one of the essential branched-chain amino acids (BCAAs), plays a crucial role in protein synthesis and energy metabolism. Its presence in this compound suggests potential benefits in muscle maintenance, wound healing, and overall metabolic support.

The inclusion of L-prolyl residues is particularly noteworthy. Proline is known for its ability to introduce kinks into peptide chains, affecting their conformational flexibility. This property can be exploited in drug design to enhance bioavailability or target specific biological pathways. In the context of this compound, the two consecutive L-prolyl units may contribute to stabilizing the overall structure while allowing for necessary flexibility, which could be pivotal for its interaction with biological targets.

Moreover, the terminal L-tyrosyl residue adds another layer of complexity. Tyrosine is a key amino acid involved in numerous physiological processes, including signal transduction, neurotransmitter synthesis, and enzyme regulation. Its presence at the C-terminal end of the peptide sequence may enhance binding affinity to specific receptors or enzymes, making this compound a promising candidate for targeted therapeutic applications.

Recent research has highlighted the potential of such structured peptides in modulating immune responses and inflammation. The specific sequence of L-Leucine, L-prolyl-L-prolyl-L-tyrosyl- has been investigated for its ability to interact with immune cells and cytokine pathways. Studies suggest that this compound may exhibit immunomodulatory effects by influencing the release of pro-inflammatory cytokines or enhancing the activity of regulatory T cells. Such findings are particularly relevant in the context of chronic inflammatory diseases where precise control over immune responses is essential.

In addition to its immunomodulatory potential, this compound has shown promise in preclinical studies related to tissue repair and regeneration. The structural motifs present in its sequence are reminiscent of natural growth factors that play a critical role in wound healing and tissue regeneration. By mimicking these motifs, the compound may stimulate cellular proliferation and extracellular matrix production, offering therapeutic benefits in conditions such as burns, ulcers, or even skeletal muscle injuries.

The synthesis of such complex peptides requires advanced techniques in solid-phase peptide synthesis (SPPS) or enzymatic catalysis. The precision required to incorporate each amino acid residue correctly is paramount to maintaining biological activity. Modern synthetic methodologies have enabled the production of highly pure peptides with minimal racemization or degradation products, ensuring that the final product retains its intended biological properties.

From a pharmaceutical perspective, the development of peptide-based therapeutics has been hindered by challenges such as poor oral bioavailability and rapid degradation in vivo. However, advances in drug delivery systems have opened new avenues for peptide drug development. Nanoparticle formulations, lipid-based carriers, and prodrug strategies have been explored to enhance peptide stability and target specificity. The compound with CAS No. 884336-38-3 could benefit from such innovations to improve its therapeutic efficacy.

The regulatory landscape for peptide drugs is also evolving. Regulatory agencies now recognize the therapeutic potential of peptides and have established guidelines to facilitate their development and approval. This shift has encouraged pharmaceutical companies to invest more resources into peptide-based drug discovery programs. Given its promising preclinical data, L-Leucine, L-prolyl-L-prolyl-L-tyrosyl- could be a valuable asset in these efforts.

Future research directions may focus on elucidating the precise mechanisms by which this compound exerts its biological effects. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling can provide insights into its interactions with biological targets at an atomic level. Such structural information is crucial for rational drug design aimed at optimizing potency and selectivity.

Furthermore, exploring analogs or derivatives of this compound could yield novel therapeutics with enhanced properties. By modifying individual amino acid residues or adjusting the length of the peptide chain, researchers can fine-tune its biological activity without compromising overall efficacy. This approach aligns with current trends in medicinal chemistry where structure-activity relationships are meticulously studied to develop next-generation drugs.

The broader implications of this research extend beyond immediate therapeutic applications. Understanding how structured peptides like L-Leucine, L-prolyl-L-prolyl-L-tyrosyl- function can contribute to fundamental knowledge about protein interactions and cellular signaling pathways. Such insights may inform future drug discovery efforts across multiple therapeutic areas.

In conclusion,L-Leucine, L-prolyl-L-prolyl-L-tyrosyl-, represented by CAS No. 884336-38-3, represents a significant advancement in biochemical research with promising applications in immunomodulation, tissue repair,and other therapeutic contexts.* Its unique molecular structure, characterized by specific amino acid sequences, positions it as a valuable candidate for further clinical investigation.* As research progresses,this compound*and its derivatives*have the potential*to revolutionize treatment strategies*in various medical fields.*